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Compound of Interest

Compound Name: Methyl 6-chloro-5-methylpicolinate

Cat. No.: B182450 Get Quote

CAS Number: 178421-22-2

This technical guide provides a comprehensive overview of Methyl 6-chloro-5-
methylpicolinate, a key chemical intermediate for researchers, scientists, and professionals in

drug development and agrochemical synthesis.

Chemical and Physical Properties
Methyl 6-chloro-5-methylpicolinate is a pyridine derivative with a chlorine atom at the 6-

position and a methyl group at the 5-position of the pyridine ring, with a methyl ester at the 2-

position. Its chemical structure and properties are fundamental to its role as a versatile building

block in organic synthesis.[1]

Table 1: Physicochemical Properties of Methyl 6-chloro-5-methylpicolinate

Property Value Source(s)

CAS Number 178421-22-2 [1][2]

Molecular Formula C₈H₈ClNO₂ [1][2]

Molecular Weight 185.61 g/mol [2]

Boiling Point 298.1±35.0 °C at 760 mmHg [3]

Melting Point Not available [3][4]
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Synthesis
The primary route for the synthesis of Methyl 6-chloro-5-methylpicolinate is through the

esterification of its corresponding carboxylic acid, 6-chloro-5-methylpicolinic acid (CAS

Number: 1166828-13-2). A common and effective method for this transformation is the Fischer

esterification reaction.

Proposed Synthetic Workflow
The synthesis can be logically structured as a two-step process starting from the commercially

available precursor.

Synthesis Workflow for Methyl 6-chloro-5-methylpicolinate
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Caption: Proposed synthesis workflow for Methyl 6-chloro-5-methylpicolinate.

Detailed Experimental Protocol: Fischer Esterification
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This protocol is a generalized procedure based on standard Fischer esterification methods and

should be adapted and optimized for specific laboratory conditions.[5][6][7][8]

Materials:

6-chloro-5-methylpicolinic acid

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 6-chloro-5-methylpicolinic acid in an excess of anhydrous methanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.

The reaction progress should be monitored by an appropriate method, such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup:

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.
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Dissolve the residue in an organic solvent (e.g., ethyl acetate) and transfer it to a

separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: The crude Methyl 6-chloro-5-methylpicolinate can be purified by column

chromatography on silica gel or by distillation under reduced pressure to yield the final

product.

Applications in Research and Development
Methyl 6-chloro-5-methylpicolinate serves as a crucial intermediate in the synthesis of more

complex molecules, particularly in the agrochemical and pharmaceutical industries.

Agrochemicals
This compound is a key building block for a class of synthetic auxin herbicides.[9][10][11][12]

The picolinate scaffold is a well-established pharmacophore for herbicidal activity, and

modifications at the 5- and 6-positions of the pyridine ring can lead to the development of new,

selective, and effective herbicides. The synthesis of these herbicides often involves

nucleophilic substitution of the chlorine atom at the 6-position.

Pharmaceuticals
While direct applications are less documented, picolinate derivatives are explored in various

therapeutic areas. For instance, related picolinamide structures have been investigated as

inhibitors of Poly(ADP-ribose) polymerase (PARP), a target in cancer therapy.[13][14][15][16]

The structural features of Methyl 6-chloro-5-methylpicolinate make it a valuable starting

material for the synthesis of novel pharmaceutical candidates.
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The following diagram illustrates the role of Methyl 6-chloro-5-methylpicolinate as a pivotal

intermediate in the development of new chemical entities.

Role of Methyl 6-chloro-5-methylpicolinate in Synthesis
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Caption: The central role of Methyl 6-chloro-5-methylpicolinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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